Cas no 17408-14-9 (2'-(Trifluoromethyl)acetophenone)

• Product Name: 2'-(Trifluoromethyl)acetophenone
• CAS No: 17408-14-9
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD00000378
• CID: 50751
• PubChem ID: 87095
• Update Time: 2025-04-18

2'-(Trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethyl)phenyl)ethanone
• 2'-(Trifluoromethyl)acetophenone
• o-trifluoromethylacetophenone
• 2-(Trifluoromethyl)Acetophenone
• 2′-(Trifluoromethyl)acetophenone
• C9H7F3O
• 1-[2-(trifluoromethyl)phenyl]ethanone
• 2‘-(Trifluoromethyl)acetophenone
• 2’-(Trifluoromethyl)acetophenone
• 2-Acetylbenzotrifluoride
• 3,3,3-Trifluoro-1-phenylpropan-1-one
• Acetophenone,2'-(trifluoromethyl)- (8CI)
• 1-(2-Trifluoromethylphenyl)ethanone
• o-Trifluoromethylphenyl methyl ketone
• 2-ACETYLBENZOFLUORIDE
• 2-(trifluoromethyl) hypnone
• Acetophenone, 2'-trifluoromethyl-
• 2'-(Trifluoromethyl)acetophenone98%
• 2'-(Trifluoromethyl)acetophenone 98%
• 1-[2-(trifluoromethyl)phenyl]ethan-1-one
• 2'-trifluoromethylacetophenone
• Ethanone, 1-[2-(trifluoromethyl)phenyl]-
• 2-Trifluoromethylacetophenone
• FYDUUODXZQITBF-UHFFFAOYSA-N
• 1-acetyl-2-(trifluoromethyl)benzene
• fxffr bv1
• PubChem4303
• FT-0601999
• Z104494810
• AM20030158
• CS-W007830
• 1-(2-Trifluoromethyl-phenyl)-ethanone
• AKOS000119794
• W-107853
• 2`-(Trifluoromethyl)acetophenone
• FYDUUODXZQITBF-UHFFFAOYSA-
• SY002280
• T1899
• 2'-trifluoromethyl-acetophenone
• 1-[2-(Trifluoromethyl)phenyl]ethanone #
• EN300-21247
• InChI=1/C9H7F3O/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-5H,1H3
• NS00051176
• AC-2593
• PS-8444
• DTXSID50169757
• 17408-14-9
• A16018
• 2'-(Trifluoromethyl)acetophenone, 99%
• SCHEMBL70366
• 2'-trifluoromethyl acetophenone
• 2/'-(Trifluoromethyl)acetophenone
• EINECS 241-434-2
• XHM36M4K7Q
• 2 inverted exclamation mark -(Trifluoromethyl)acetophenone
• MFCD00000378
• CK1155
• DB-019556

• MDL： MFCD00000378
• Inchi： 1S/C9H7F3O/c1-6(13)7-4-2-3-5-8(7)9(10,11)12/h2-5H,1H3
• InChI Key： FYDUUODXZQITBF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C)=O)(F)F
• BRN： 2259035

Computed Properties

• Exact Mass: 188.04500
• Monoisotopic Mass: 188.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.255 g/mL at 25 °C(lit.)
• Melting Point: 15-17°C
• Boiling Point: 206.1℃ at 760 mmHg
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.4584(lit.)
• PSA: 17.07000
• LogP: 2.90800
• Solubility: Uncertain

2'-(Trifluoromethyl)acetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25
• Hazardous Material Identification：
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：S24/25
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone